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Compound of Interest

Compound Name: Aspterric acid

Cat. No.: B1581466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for Aspterric acid,

ensuring laboratory personnel can work with this compound safely and effectively. While

Aspterric acid is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is crucial.[1]

This document outlines best practices for personal protective equipment (PPE), operational

procedures, and emergency plans.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Aspterric acid is presented below.

This information is critical for safe handling and storage.
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Property Value Source

CAS Number 67309-95-9 [1][2][3][4][5][6]

Molecular Formula C₁₅H₂₂O₄ [2][3][4][5][6]

Molecular Weight 266.3 g/mol [1][5]

Appearance White to off-white solid [2][3][5][6]

Solubility

Soluble in DMSO and

methanol.[2][3][5][7] Insoluble

in hexane.[2][3]

Purity ≥95% (HPLC) [2][5]

Melting Point 158 °C [8]

Storage

Long-term storage at -20°C.[2]

[3][4][5][7] Short-term storage

at +4°C.[3]

Stability

Stable for at least 2 years after

receipt when stored at -20°C.

[3]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for Aspterric acid indicates that specific PPE is not

required, it is best practice in a laboratory setting to always wear a standard level of PPE to

protect against unforeseen splashes, spills, and contamination.[1]
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PPE Category Item Rationale

Hand Protection Nitrile gloves

To prevent direct skin contact

with the compound and

potential absorption.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from dust

particles or splashes of

solutions containing Aspterric

acid.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Foot Protection Closed-toe shoes
To protect feet from spills and

falling objects.

Operational Plan: Standard Operating Procedure
(SOP) for Handling Aspterric Acid
This SOP template provides a framework for the safe handling of Aspterric acid. Researchers

should adapt this SOP to their specific experimental context.

1. Scope: This SOP applies to all laboratory personnel handling Aspterric acid in solid form or

in solution.

2. Required PPE:

Nitrile gloves
Safety glasses with side shields
Laboratory coat
Closed-toe shoes

3. Engineering Controls:

When weighing the solid compound, use a chemical fume hood or an enclosure to minimize
the potential for inhalation of fine particles.
Ensure good general laboratory ventilation.
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4. Step-by-Step Handling Procedure:

Preparation:

Designate a specific area for handling Aspterric acid.
Assemble all necessary equipment and reagents.
Ensure a chemical spill kit is readily accessible.
Put on all required PPE.

Weighing (Solid Form):

Perform this task in a fume hood or ventilated enclosure.
Use a clean spatula and weigh boat.
Carefully transfer the desired amount of Aspterric acid.
Close the primary container tightly after use.

Preparing Solutions:

Add the solvent (e.g., DMSO, methanol) to the vessel containing the weighed Aspterric
acid.
If necessary, sonicate or vortex to dissolve.
Clearly label the solution with the compound name, concentration, solvent, and date of
preparation.

Experimental Use:

Handle solutions with care to avoid splashes.
Keep containers covered when not in use.

Post-Handling:

Clean the work area with an appropriate solvent and then decontaminate with a suitable
cleaning agent.
Dispose of all waste as outlined in the Disposal Plan below.
Remove PPE and wash hands thoroughly.

5. Storage:

Store the solid compound and solutions at -20°C in a tightly sealed container.[2][3][4][5][7]
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Keep in a dry place.[3]

Emergency Procedures
Spill Response Plan
The following workflow outlines the steps to take in the event of a spill of Aspterric acid.
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Aspterric Acid Spill Response

Spill Occurs

Alert nearby personnel

Assess the spill
(minor vs. major)

Minor Spill
(small quantity, contained)

Minor

Major Spill
(large quantity, widespread)

Major

Don appropriate PPE
(gloves, lab coat, eye protection) Evacuate the area

Contact Environmental
Health & Safety (EHS)

Contain the spill
(use absorbent pads for solutions)

Clean up the spill
(sweep solid, absorb liquid)

Collect waste in a
sealed container

Label as 'Aspterric acid
spill debris'

Dispose of as
non-hazardous chemical waste

Decontaminate the area
with soap and water

Report the incident to the
lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to an Aspterric acid spill.
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First Aid Measures
Although Aspterric acid is not considered hazardous, the following first aid measures should

be taken as a precaution in case of exposure.[1]

Exposure Route Action

Inhalation
Move the individual to fresh air. If they

experience any discomfort, consult a doctor.[1]

Skin Contact
While the product is generally non-irritating,

wash the affected area with soap and water.[1]

Eye Contact
Rinse the opened eye for several minutes under

running water.[1]

Ingestion If symptoms persist, consult a doctor.[1]

Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Waste Disposal Workflow
The following diagram illustrates the decision-making process for the disposal of Aspterric
acid waste.
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Aspterric Acid Waste Disposal

Generate Aspterric
Acid Waste

Identify Waste Type

Unused Solid or
Contaminated Solids

Solutions in Organic Solvents
(e.g., DMSO, Methanol)

Empty Containers

Place in a sealed, labeled
'Non-Hazardous Chemical

Waste' container

Collect in a labeled
'Hazardous Waste'

container (due to solvent)

Rinse container with
a suitable solvent

Arrange for pickup by
Environmental Health

& Safety (EHS)

Collect rinsate as
hazardous waste

Dispose of rinsed container
in regular trash after
defacing the label

Click to download full resolution via product page

Caption: Decision tree for the disposal of Aspterric acid waste.
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Disposal Guidelines:

Solid Waste: Unused solid Aspterric acid and materials contaminated with the solid (e.g.,

weigh boats, paper towels) should be collected in a clearly labeled, sealed container for

"non-hazardous chemical waste."

Liquid Waste: Solutions of Aspterric acid in organic solvents (e.g., DMSO, methanol) must

be treated as hazardous waste due to the flammability and/or toxicity of the solvent. Collect

this waste in a designated, sealed container for hazardous liquid waste.

Empty Containers: Rinse empty containers with a suitable solvent. The rinsate should be

collected as hazardous waste. Once rinsed, deface the label and dispose of the container in

the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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